Abieslactone

• CAS: 38577-26-3
• Molecular Formula: C31H48O3
• Molecular Weight: 468.7 g/mol
• InChI: InChI=1S/C31H48O3/c1-19(17-21-18-20(2)27(32)34-21)22-11-15-31(7)24-9-10-25-28(3,4)26(33-8)13-14-29(25,5)23(24)12-16-30(22,31)6/h9,18-19,21-23,25-26H,10-17H2,1-8H3/t19-,21-,22-,23-,25+,26-,29-,30-,31+/m1/s1
• InChIKey: RHCAOVDBFCREAC-XOUPGTJXSA-N

Abieslactone (CAS 38577-26-3): Procurement-Ready Specifications and Baseline Characterization

Abieslactone (CAS 38577-26-3) is a naturally occurring lanostane-type tetracyclic triterpenoid lactone characterized by the IUPAC name (23R)-3α-methoxy-5α,9β-lanosta-7,24-dien-26,23-lactone [1]. Isolated primarily from the genus Abies (fir trees) including A. pindrow, A. veitchii, A. sibirica, and A. mariesii, this compound possesses a defined lanostane skeleton featuring a 7,24-diene system, a C-3α methoxy group, and a characteristic 26,23-lactone ring that distinguishes it from non-lactonized triterpenoid analogs [2][3]. The absolute stereochemistry at C-23 (R configuration) has been unambiguously established by X-ray crystallography, providing definitive structural authentication essential for procurement decisions where isomeric purity dictates experimental reproducibility [4].

● Lanostane triterpenoid lactone with crystallographically confirmed 23R absolute stereochemistry

● Natural product reference standard isolated from Abies species

● Supports stereochemical control, SAR, and cell-model endpoint studies

• [1] PubChem. Abieslactone (Compound Summary). CID 161784. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Abieslactone View Source
• [2] Uyeo S, Okada J, Matsunuga S, Rowe JW. The structure and the stereochemistry of abieslactone. Tetrahedron. 1968;24(7):2859-2880. DOI: 10.1016/S0040-4020(01)98695-8 View Source
• [3] Raldugin VA, Shevtsov SA, Yaroshenko NI, et al. Triterpenoids from Abies sp. IX. Triterpene lactones from Abies sibirica bark. Chemistry of Natural Compounds. 1989;25:188-192. DOI: 10.1007/BF00598408 View Source
• [4] Allen FH, Isaacs NW, Kennard O, Motherwell WDS. Crystal and molecular structure of abieslactone, (23R)-3α-methoxy-5α,9β-lanosta-7,24-diene-26,23-lactone. J Chem Soc Perkin Trans 2. 1973;(5):498-503. DOI: 10.1039/p29730000498 View Source

Why Abieslactone Cannot Be Interchanged with Generic Lanostane Triterpenoids: A Procurement Rationale

Substitution of abieslactone with structurally related lanostane triterpenoids or its own derivatives is scientifically unjustified due to quantifiable differences in cytotoxic selectivity, mechanistic pathway engagement, and stereochemical configuration. While the lanostane core is shared across multiple Abies-derived compounds, the specific combination of a 7,24-diene system, C-3α methoxy group, and the 23R-configured lactone ring in abieslactone confers distinct pharmacological properties that are not conserved in analogs [1]. Comparative evidence demonstrates that (25R)-24,25-dihydroabieslactone, the hydroxy analog, keto analogs, and neoabieslactone structural variants exhibit substantially divergent activity profiles against specific cell lines and differential mechanistic pathway activation [2][3]. Furthermore, the selective cytotoxicity window observed for abieslactone between hepatoma and normal hepatic cells is not a class-wide property, making generic replacement a high-risk procurement decision for experimental reproducibility [4].

Cytotoxicity profile and potency ranking may shift with (25R)-24,25-dihydroabieslactone substitution.

Neoabieslactones lack X-ray structural authentication; stereochemical attribution may differ.

Keto and dehydro analogs may not engage the same p53/p21 pathway endpoints.

• [1] Raldugin VA, Shakirov MM, Druganov AG. Triterpenoids from Abies species. 18. NMR spectra of abieslactone and its dehydro derivative. Russian Chemical Bulletin. 1996;45(11):2649-2650. DOI: 10.1007/BF01431133 View Source
• [2] Li YL, Zhang WD, et al. Chemical constituents of Abies delavayi. Phytochemistry. 2014;105:164-170. DOI: 10.1016/j.phytochem.2014.06.007 View Source
• [3] Li YL. Chemical constituents of Abies chensiensis and their biological activities. Second Military Medical University, Master's Thesis. 2009. Wanfang Data: Y1504165 View Source
• [4] Wang GW, et al. Abieslactone induces cell cycle arrest and apoptosis in human hepatocellular carcinomas through the mitochondrial pathway and the generation of reactive oxygen species. PLoS ONE. 2014;9(12):e115151. DOI: 10.1371/journal.pone.0115151 View Source

Abieslactone vs. Analogs: Quantified Differentiation Evidence for Scientific Procurement

Selective Cytotoxicity: Abieslactone IC50 Values Differentiate Hepatoma Cells from Normal Hepatocytes

Abieslactone demonstrates quantifiable selective cytotoxicity against human hepatoma cell lines while exhibiting markedly reduced toxicity toward normal hepatic cells, a differentiation profile not uniformly shared by structurally related lanostane lactones [1]. In a direct comparative viability assay, abieslactone exhibited IC50 values of 9.8 µM (HepG2), 14.3 µM (SMMC7721), and 17.2 µM (Huh7) against hepatoma cells, compared with an IC50 exceeding 50 µM for the normal hepatic cell line QSG7701, yielding a selectivity index of greater than 5.1-fold for HepG2 cells [1]. By contrast, the positive control doxorubicin—though more potent (IC50 = 0.3-0.7 µM across hepatoma lines)—exhibited substantial toxicity against normal hepatic cells (IC50 = 2.9 µM), corresponding to a selectivity index of approximately 4.1-fold [1].

Selective cytotoxicity

Head-to-head

HepG2 IC50 9.8 µM, normal hepatic QSG7701 IC50 >50 µM (selectivity index >5.1)

Supports cell-model endpoint review; selectivity context differs from doxorubicin

MTT assay, 24 h, n≥3; comparator doxorubicin selectivity index 4.1

Evidence Dimension	Cytotoxicity (IC50, µM) in hepatoma vs. normal hepatic cells
Target Compound Data	HepG2: 9.8 µM; SMMC7721: 14.3 µM; Huh7: 17.2 µM; QSG7701 (normal): >50 µM
Comparator Or Baseline	Doxorubicin (positive control): HepG2: 0.5 µM; SMMC7721: 0.3 µM; Huh7: 0.7 µM; QSG7701: 2.9 µM
Quantified Difference	Abieslactone selectivity index (QSG7701/HepG2) >5.1-fold; doxorubicin selectivity index = 4.1-fold. Abieslactone demonstrates superior tumor-selective cytotoxicity relative to normal cell toxicity.
Conditions	MTT cell viability assay; 24 h treatment; hepatoma lines (HepG2, SMMC7721, Huh7); normal hepatic line (QSG7701); mean ± SEM; n≥3 independent experiments

Why This Matters

Procurement of abieslactone over non-selective cytotoxic analogs is justified when experimental design requires tumor cell-specific effects with reduced off-target normal cell toxicity.

• [1] Wang GW, et al. Abieslactone induces cell cycle arrest and apoptosis in human hepatocellular carcinomas through the mitochondrial pathway and the generation of reactive oxygen species. PLoS ONE. 2014;9(12):e115151. DOI: 10.1371/journal.pone.0115151 View Source

Comparative Cytotoxic Activity: Abieslactone vs. (25R)-24,25-Dihydroabieslactone in Colorectal Cancer Models

In a systematic phytochemical investigation of Abies delavayi, the cytotoxic activities of multiple triterpenoids were directly compared against human tumor cell lines, revealing that (25R)-24,25-dihydroabieslactone—a saturated analog of abieslactone—exhibits the strongest cytotoxic activity among all tested compounds against Colo-205 colorectal adenocarcinoma cells [1]. The reported IC50 value for (25R)-24,25-dihydroabieslactone was 19.0 ± 3.7 µg/mL [1]. While the parent compound abieslactone was isolated in the same study, its direct IC50 against Colo-205 was not reported in the accessible literature; however, the unambiguous identification of the dihydro analog as the most potent cytotoxic agent against this specific colorectal cancer line establishes a clear structure-activity distinction [1].

Analog activity comparison

Cross-study comparable

(25R)-24,25-Dihydroabieslactone most potent in panel; Colo-205 IC50 19.0 ± 3.7 µg/mL

Supports structure-activity review; abieslactone IC50 not reported in this system

MTT assay, Colo-205 cells; analog comparison from A. delavayi extract

Evidence Dimension	Cytotoxic activity (IC50, µg/mL) against Colo-205 colorectal adenocarcinoma cells
Target Compound Data	Abieslactone: IC50 not explicitly reported in this assay system; identified as a known constituent of the extract
Comparator Or Baseline	(25R)-24,25-Dihydroabieslactone: IC50 = 19.0 ± 3.7 µg/mL; other compounds tested: (+)-T-cadinol, 8,11,13-abietatrien-15-ol-18-yl acetate, 18-acetoxy-13-epi-manool, imperatorin, bergapten, and 5,7-O-dimethyl poriol (all exhibiting weaker activity)
Quantified Difference	(25R)-24,25-Dihydroabieslactone is the most potent cytotoxic compound in the panel, with abieslactone present as a structurally distinct baseline
Conditions	Cytotoxic bioassay against three human tumor cell lines; Colo-205 colorectal adenocarcinoma; compound isolation from Abies delavayi Franch. var. delavayi; IC50 determined by MTT assay

Why This Matters

For colorectal cancer-focused research programs, procurement of abieslactone versus its dihydro analog must be guided by target cell line specificity, as the saturated derivative demonstrates superior activity in Colo-205 models.

• [1] Li YL, Zhang WD, et al. Chemical constituents of Abies delavayi. Phytochemistry. 2014;105:164-170. DOI: 10.1016/j.phytochem.2014.06.007 View Source

Mechanistic Differentiation: Abieslactone Induces G1 Cell Cycle Arrest via p53/p21 Pathway Distinct from Non-Specific Cytotoxic Agents

Abieslactone engages a specific G1-phase cell cycle arrest mechanism that distinguishes it from non-specific cytotoxic agents and from related triterpenoids that operate through alternative pathways [1]. Quantitative flow cytometry analysis revealed that abieslactone treatment (10-30 µM) induced a dose-dependent increase in the proportion of cells in G1 phase and a corresponding decrease in S and G2 phase populations compared with untreated controls [1]. Western blot analysis confirmed that this G1 arrest was mechanistically linked to up-regulation of p53 and p21, coupled with down-regulation of CDK2 and cyclin D1 in a dose-dependent manner [1]. Additionally, abieslactone triggered mitochondrial pathway activation characterized by increased Bax and cytosolic cytochrome c, decreased Bcl-2 expression, and activation of caspase-9 and caspase-3 cascades with subsequent PARP cleavage [1]. Importantly, the ROS/Akt pathway was involved in HepG2 cells but not in SMMC7721 cells, demonstrating cell line-specific mechanistic divergence [1].

Mechanistic pathway

Head-to-head

Dose-dependent G1 arrest via p53/p21 upregulation, CDK2/cyclin D1 downregulation; mitochondrial apoptosis with Bax/Bcl-2 ratio increase, caspase-9/-3 activation

Supports apoptosis pathway-response interpretation; cell line-specific ROS/Akt involvement

Flow cytometry, western blot; HepG2 and SMMC7721 cells, 24 h, 10–30 µM

Evidence Dimension	Cell cycle distribution alteration (G1, S, G2 phase populations) and apoptotic pathway activation
Target Compound Data	Abieslactone (10-30 µM): dose-dependent G1 accumulation; up-regulation of p53 and p21; down-regulation of CDK2 and cyclin D1; Bax ↑, Bcl-2 ↓, cytochrome c release ↑, cleaved caspase-9 and -3 ↑, PARP cleavage ↑; ROS accumulation detected in HepG2; Akt phosphorylation and total Akt ↓ in HepG2
Comparator Or Baseline	Untreated control (baseline cell cycle distribution); doxorubicin positive control (general cytotoxicity, no pathway-specific comparison provided)
Quantified Difference	Dose-dependent G1 arrest quantified by flow cytometry; ROS scavenger NAC (10 mM) partly rescued HepG2 cell viability from abieslactone-induced death; p65/RelA NF-κB expression unchanged, indicating pathway specificity
Conditions	HepG2 and SMMC7721 human hepatoma cells; 24 h treatment; flow cytometry (propidium iodide staining); western blot analysis; ROS detection via DCFH-DA fluorescence; NAC pretreatment at 10 mM for 1 h

Why This Matters

Procurement of abieslactone is scientifically warranted for studies investigating p53-dependent G1 arrest and mitochondrial apoptosis in hepatocellular carcinoma models, as its defined mechanism distinguishes it from compounds that act via p53-independent or non-cell cycle-specific mechanisms.

• [1] Wang GW, et al. Abieslactone induces cell cycle arrest and apoptosis in human hepatocellular carcinomas through the mitochondrial pathway and the generation of reactive oxygen species. PLoS ONE. 2014;9(12):e115151. DOI: 10.1371/journal.pone.0115151 View Source

Structural Authentication: X-ray Crystallographic Definition of Absolute Stereochemistry at C-23

The absolute stereochemistry of abieslactone at C-23 has been unequivocally established as the R configuration through single-crystal X-ray diffraction analysis, providing definitive structural authentication that distinguishes it from epimeric or stereochemically ambiguous lanostane triterpenoids [1]. The crystal and molecular structure determination of (23R)-3α-methoxy-5α,9β-lanosta-7,24-diene-26,23-lactone confirms the lanostane skeleton with the 7,24-diene system, the C-3α methoxy group, and the 23R-configured lactone ring [1]. This crystallographic validation resolves prior ambiguities in NMR spectral interpretation and provides a reference standard for quality control and structural verification in procurement [2]. While related compounds such as neoabieslactones A-F and (25R)-24,25-dihydroabieslactone share the lanostane core, their stereochemical and functional group modifications are distinct, and their absolute configurations have been proposed primarily by 1D and 2D NMR spectroscopy rather than X-ray crystallography [3].

Stereochemical identity

Class-level

Absolute configuration 23R confirmed by single-crystal X-ray diffraction; lanostane skeleton with 7,24-diene, 3α-methoxy, 26,23-lactone

Provides highest structural authentication among in-class triterpenoid lactones

X-ray structure publication; analogs characterized by NMR only

Evidence Dimension	Absolute stereochemical configuration at C-23 and crystallographic structural definition
Target Compound Data	Abieslactone: (23R)-3α-methoxy-5α,9β-lanosta-7,24-diene-26,23-lactone; absolute configuration at C-23 unambiguously determined as R by X-ray crystallography
Comparator Or Baseline	Neoabieslactones A-F (isolated from A. chensiensis): structures proposed by 1D and 2D NMR spectroscopy only; (25R)-24,25-dihydroabieslactone: structure established by chemical and spectral correlation; 9,11-dehydroabieslactone: NMR spectral interpretation resolved via 2D COSY
Quantified Difference	Abieslactone is distinguished by having the highest level of structural authentication (X-ray crystallography) among its in-class analogs, which have been characterized primarily by spectroscopic methods
Conditions	Single-crystal X-ray diffraction analysis; J. Chem. Soc. Perkin Trans. 2 (1973); crystal structure solved and refined to publication standards

Why This Matters

Procurement of abieslactone with unambiguous crystallographically defined stereochemistry is essential for applications requiring precise stereochemical identity, including structure-activity relationship studies, computational docking, and regulatory submissions where absolute configuration must be documented.

• [1] Allen FH, Isaacs NW, Kennard O, Motherwell WDS. Crystal and molecular structure of abieslactone, (23R)-3α-methoxy-5α,9β-lanosta-7,24-diene-26,23-lactone. J Chem Soc Perkin Trans 2. 1973;(5):498-503. DOI: 10.1039/p29730000498 View Source
• [2] Raldugin VA, Shakirov MM, Druganov AG. Triterpenoids from Abies species. 18. NMR spectra of abieslactone and its dehydro derivative. Russian Chemical Bulletin. 1996;45(11):2649-2650. DOI: 10.1007/BF01431133 View Source
• [3] Li YL. Chemical constituents of Abies chensiensis and their biological activities. Second Military Medical University, Master's Thesis. 2009. Wanfang Data: Y1504165 View Source

Derivative-Dependent Anti-Tumor-Promoting Activity: Abieslactone as Precursor to Abiesenonic Acid Methyl Ester

Abieslactone serves as a critical precursor for the semi-synthetic derivative abiesenonic acid methyl ester (AVB-I acid methyl ester), which demonstrates quantifiable anti-tumor-promoting activity in both in vitro and in vivo assays [1]. The derivative suppressed 12-O-tetradecanoylphorbol-13-acetate (TPA)-stimulated 32Pi-incorporation into phospholipids of cultured cells and inhibited the promoting action of TPA on skin tumor formation in mice initiated with 7,12-dimethylbenz[a]anthracene [1]. This precursor-derivative relationship is distinct from that of other Abies triterpenoids such as neoabieslactones and spiromarienonols, which have not been demonstrated to yield active anti-tumor-promoting derivatives with comparable documented in vivo efficacy [2][3]. Notably, while neoabieslactone F exhibits direct cytotoxic activity (Colo205 IC50 = 7.22 µg/mL; MDA-MB-435 IC50 = 9.77 µg/mL), its anti-tumor-promoting activity has not been characterized [2].

Derivative anti-tumor-promoting activity

Class-level

Abiesenonic acid methyl ester (derivative) inhibited TPA-stimulated phospholipid incorporation and suppressed TPA-induced skin tumor promotion in DMBA-initiated mice

Supports derivative model-response context; in vivo activity not reported for other lanostane lactones

In vitro 32Pi incorporation; two-stage mouse skin carcinogenesis model

Evidence Dimension	Anti-tumor-promoting activity via derivative formation (in vitro TPA-stimulated phospholipid incorporation; in vivo two-stage mouse skin carcinogenesis)
Target Compound Data	Abieslactone (as precursor): derivative abiesenonic acid methyl ester inhibited TPA-stimulated 32Pi-incorporation and suppressed TPA-induced skin tumor promotion in DMBA-initiated mice
Comparator Or Baseline	Neoabieslactone F: Colo205 IC50 = 7.22 µg/mL; MDA-MB-435 IC50 = 9.77 µg/mL (cytotoxicity, not anti-tumor-promoting); Spiromarienonols A and B: isolated from A. mariesii, no anti-tumor-promoting data reported
Quantified Difference	Abieslactone is the only lanostane lactone in its class with documented derivative conversion yielding validated in vivo anti-tumor-promoting activity; neoabieslactone F demonstrates cytotoxic but not anti-tumor-promoting activity
Conditions	In vitro: TPA-stimulated 32Pi-incorporation into phospholipids of cultured cells; In vivo: two-stage mouse skin carcinogenesis model using DMBA initiation and TPA promotion

Why This Matters

Procurement of abieslactone is justified for research programs targeting anti-tumor-promoting mechanisms, as its derivative abiesenonic acid methyl ester provides a defined chemical scaffold with validated in vivo efficacy that is not available from alternative lanostane lactones.

• [1] Takayasu J, et al. Anti-tumor-promoting activity of derivatives of abieslactone, a natural triterpenoid isolated from several Abies genus. Cancer Lett. 1990;53(2-3):141-144. DOI: 10.1016/0304-3835(90)90206-D View Source
• [2] Li YL. Chemical constituents of Abies chensiensis and their biological activities. Second Military Medical University, Master's Thesis. 2009. Wanfang Data: Y1504165 View Source
• [3] Raldugin VA, et al. Triterpenoids from Abies species. 15. Biomimetic synthesis of vetchiolide from abieslactone. Chemistry of Natural Compounds. Available at: https://sciact.nioch.nsc.ru/en/public/article/3135 View Source

Abieslactone-Specific Application Scenarios Based on Verified Differentiation Evidence

Hepatocellular Carcinoma Research Requiring Tumor-Selective Cytotoxicity

Abieslactone is the appropriate procurement choice for hepatocellular carcinoma (HCC) research programs that prioritize tumor-selective cytotoxicity over maximal potency. With an IC50 of 9.8 µM in HepG2 cells and >50 µM in normal hepatic QSG7701 cells (selectivity index >5.1), abieslactone provides a defined window for studying tumor-specific mechanisms while minimizing confounding effects from normal hepatocyte toxicity [1]. This selectivity profile is particularly valuable for mechanistic studies of G1 cell cycle arrest, p53/p21 pathway activation, and mitochondrial apoptosis in HCC models where off-target cytotoxicity would obscure pathway-specific conclusions [1]. Researchers investigating ROS/Akt signaling in HepG2 cells—but not SMMC7721 cells—should note the cell line-specific nature of this mechanism [1].

Structure-Activity Relationship Studies of Lanostane Triterpenoid Lactones

Abieslactone is the optimal reference standard for structure-activity relationship (SAR) studies of lanostane triterpenoid lactones due to its uniquely well-characterized absolute stereochemistry via X-ray crystallography [1]. The unambiguous 23R configuration, confirmed by single-crystal diffraction, provides a definitive structural anchor for computational modeling, molecular docking studies, and interpretation of biological activity data across the lanostane lactone class [1]. This crystallographic validation distinguishes abieslactone from related compounds such as neoabieslactones A-F, whose structures have been proposed solely by NMR spectroscopy [2]. Procurement of abieslactone as an SAR reference enables rigorous comparison with (25R)-24,25-dihydroabieslactone, 3-keto derivatives, and 9,11-dehydro analogs, facilitating identification of structural determinants of differential cytotoxic selectivity and mechanistic pathway engagement [3][4].

Anti-Tumor-Promoting Mechanism Studies Using Semi-Synthetic Derivatives

Abieslactone is the essential starting material for generating abiesenonic acid methyl ester (AVB-I acid methyl ester), the only lanostane lactone derivative in its class with documented in vivo anti-tumor-promoting activity [1]. Research programs investigating the inhibition of TPA-induced tumor promotion in two-stage carcinogenesis models should procure abieslactone as the precursor compound, enabling semi-synthetic preparation of the active derivative for in vitro phospholipid incorporation assays and in vivo mouse skin carcinogenesis studies [1]. This derivative-dependent activity is not documented for alternative lanostane lactones, including neoabieslactones and spiromarienonols, which exhibit direct cytotoxicity but lack characterized anti-tumor-promoting efficacy [2]. Biomimetic synthesis routes from abieslactone to vetchiolide further expand the accessible derivative space for SAR exploration [3].

Comparative Cytotoxicity Screening Across Tumor Cell Line Panels

Abieslactone is recommended for inclusion in comparative cytotoxicity screening panels that require differentiation between structurally related lanostane triterpenoids. In colorectal cancer models (Colo-205), the saturated analog (25R)-24,25-dihydroabieslactone exhibits IC50 = 19.0 ± 3.7 µg/mL and has been identified as the most potent cytotoxic compound among a panel of terpenoids isolated from A. delavayi [1]. Abieslactone serves as the essential baseline comparator for such studies, enabling quantification of the impact of 24,25-saturation on Colo-205 cytotoxicity [1]. In hepatocellular carcinoma panels, abieslactone provides a distinct IC50 profile across HepG2 (9.8 µM), SMMC7721 (14.3 µM), and Huh7 (17.2 µM) cells, offering a reference point for benchmarking novel compounds or evaluating cell line-specific sensitivity patterns [2].

Application

Selection Property

Validation Focus

Hepatoma cell-model studies

Cell-model endpoint review

p53/p21 G1 arrest, mitochondrial apoptosis, ROS/Akt context

Lanostane triterpenoid SAR studies

Stereochemical identity confirmation

X-ray crystallographic authentication, computational docking

Anti-tumor-promoting mechanism studies

Derivative model-response context

TPA-induced tumor promotion models, two-stage carcinogenesis

Triterpenoid cytotoxicity screening

Cell-model endpoint comparison

Cell line-specific sensitivity profiling, structure-activity differentiation

• [1] Wang GW, et al. Abieslactone induces cell cycle arrest and apoptosis in human hepatocellular carcinomas through the mitochondrial pathway and the generation of reactive oxygen species. PLoS ONE. 2014;9(12):e115151. DOI: 10.1371/journal.pone.0115151 View Source
• [2] Li YL. Chemical constituents of Abies chensiensis and their biological activities. Second Military Medical University, Master's Thesis. 2009. Wanfang Data: Y1504165 View Source
• [3] Raldugin VA, et al. Triterpenoids from Abies species. 15. Biomimetic synthesis of vetchiolide from abieslactone. Chemistry of Natural Compounds. Available at: https://sciact.nioch.nsc.ru/en/public/article/3135 View Source
• [4] Li YL, Zhang WD, et al. Chemical constituents of Abies delavayi. Phytochemistry. 2014;105:164-170. DOI: 10.1016/j.phytochem.2014.06.007 View Source
• [5] Takayasu J, et al. Anti-tumor-promoting activity of derivatives of abieslactone, a natural triterpenoid isolated from several Abies genus. Cancer Lett. 1990;53(2-3):141-144. DOI: 10.1016/0304-3835(90)90206-D View Source